3-(Allyloxy)phenol

• CAS RN: 1616-51-9
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 3-prop-2-enoxyphenol
• InChI: InChI=1S/C9H10O2/c1-2-6-11-9-5-3-4-8(10)7-9/h2-5,7,10H,1,6H2
• InChI Key: FFNZRKNDZQVLMX-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)O

Description

3-(Allyloxy)phenol is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

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A solution of resorcinol (40 g, 0.4 mol) and allyl bromide (32 g, 0.26 mol) in acetone (500 ml) containing potassium carbonate (55 g, 0.4 mol) was heated, with stirring, under reflux for 10 hours. The mixture was filtered, and the filtrate was evaporated to dryness. The residue was purified by means of PrepPak 500/silica on a Waters Associates Prep LC/System 500 at 250 ml/min using hexane-ethyl acetate (8:1, v/v) as a liquid phase. 3-Allyloxyphenol was isolated as a colorless oil (20 g, 51% based on ally bromide); NMR (chloroform-d): δ4.78 (s, OH), 4.55 (d, J=5.5 Hz, CH2CH=CH2), 5.29-5.50 (m, CH2CH=CH2), 6.07 (m, CH2CH=CH2), 7.18 (t, J=8.5 Hz, H-5), 6.46-6.58 (m, remaining Ar--H).

Synthesis routes and methods II

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Synthesis routes and methods III

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The product from Example 61A (7.19 g, 37.4 mmoles) in THF (30 mL) was treated with 4N NaOH (19 mL, 75 mmoles) and MeOH (5 mL). After one hour, the reaction mixture was concentrated under reduced pressure. The residue was dissolved in ethyl acetate, washed with aqueous NH4Cl, brine, dried (Na2SO4), filtered, and the filtrate concentrated under reduced pressure to provide the title compound without further purification.